4-[(3-Methylbutoxy)methyl]piperidine hydrochloride

Specification

• CAS No.: 1171432-92-0
• Molecular Formula: C11H24ClNO
• Molecular Weight: 221.77 g/mol
• IUPAC Name: 4-(3-methylbutoxymethyl)piperidine;hydrochloride
• Standard InChI: InChI=1S/C11H23NO.ClH/c1-10(2)5-8-13-9-11-3-6-12-7-4-11;/h10-12H,3-9H2,1-2H3;1H
• Standard InChI Key: JXVAXKMOFIASGA-UHFFFAOYSA-N
• SMILES: CC(C)CCOCC1CCNCC1.Cl
• Canonical SMILES: CC(C)CCOCC1CCNCC1.Cl

Introduction

Chemical and Physical Properties

4-[(3-Methylbutoxy)methyl]piperidine hydrochloride is a crystalline solid with a defined molecular structure containing a central piperidine ring with a methylbutoxy chain attachment. The compound is characterized by the following properties:

Property	Value
CAS Number	1171432-92-0
Molecular Formula	C₁₁H₂₄ClNO
Molecular Weight	221.77 g/mol
IUPAC Name	4-(3-methylbutoxymethyl)piperidine;hydrochloride
Physical State	Solid
Boiling Point	Not Available
Melting Point	Not Available
Density	Not Available
Flash Point	Not Available

The chemical structure consists of a six-membered piperidine ring with a nitrogen atom, a methyl linker at the 4-position connecting to an ether oxygen, which further extends to a 3-methylbutyl chain. The compound exists as a hydrochloride salt, which generally increases water solubility compared to the free base form.

Related Compounds and Structural Analogues

Several related compounds with similar structural elements provide context for understanding the potential properties and applications of 4-[(3-Methylbutoxy)methyl]piperidine hydrochloride:

Piperidine Derivatives

Methyl piperidine-4-carboxylate hydrochloride (CAS: 7462-86-4) represents another piperidine hydrochloride salt with different substituents. This related compound contains a methyl carboxylate group at the 4-position rather than a methylbutoxy chain.

Compounds with Similar Side Chains

Some compounds containing the 3-methylbutoxy moiety have been investigated for biological activity. For example, N-(3,4-dimethyl-1,2-oxazol-5-yl)-3-methyl-4-[[3-(3-methylbutoxy)phenyl]methylidene]piperidine-1-carboxamide has been described in patent literature, suggesting potential bioactive properties for molecules containing this structural element.